Cas no 1314714-21-0 (1-(4-fluoro-3-methoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)cyclobutan-1-amine
• CAS No: 1314714-21-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6608932
• PubChem ID: 82606212
• Update Time: 2025-08-05

1-(4-fluoro-3-methoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)cyclobutan-1-amine
• EN300-1833531
• 1314714-21-0

• Inchi： 1S/C11H14FNO/c1-14-10-7-8(3-4-9(10)12)11(13)5-2-6-11/h3-4,7H,2,5-6,13H2,1H3
• InChI Key： NKODHRKTRSYWQD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(CCC1)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-fluoro-3-methoxyphenyl)cyclobutan-1-amine

1-(4-Fluoro-3-Methoxyphenyl)Cyclobutan-1-Amine: A Comprehensive Overview

1-(4-Fluoro-3-Methoxyphenyl)Cyclobutan-1-Amine, also known by its CAS number 1314714-21-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a substituted phenyl group. The presence of both fluorine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(4-Fluoro-3-Methoxyphenyl)Cyclobutan-1-Amine typically involves a multi-step process. One common approach is the nucleophilic substitution reaction, where an amine group is introduced onto the cyclobutane ring. The fluorine and methoxy substituents on the phenyl group are introduced through directed metallation or other aromatic substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The cyclobutane ring is known for its ability to induce strain, which can enhance bioactivity when incorporated into larger molecular frameworks. Researchers have explored its use in designing inhibitors for various enzyme targets, including kinases and proteases. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them strong candidates for anticancer drug development.

In addition to its pharmacological applications, 1-(4-Fluoro-3-Methoxyphenyl)Cyclobutan-1-Amine has also found utility in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for constructing supramolecular assemblies. Recent research has highlighted its potential as a component in self-healing polymers, where its amine functionality plays a critical role in dynamic covalent bonding networks.

The electronic properties of this compound have also been studied extensively. Computational chemistry methods, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies have revealed that the fluorine substituent significantly alters the electron distribution on the aromatic ring, enhancing the molecule's ability to participate in π–π interactions. This property is particularly advantageous in designing molecules for nonlinear optical materials.

From an environmental perspective, understanding the degradation pathways of 1-(4-Fluoro-3-Methoxyphenyl)Cyclobutan-1-Amine is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes rapid hydroxylation at the cyclobutane ring, leading to its eventual mineralization. This suggests that it has a relatively low persistence in aquatic environments, which is an important consideration for industrial applications.

In conclusion, 1-(4-Fluoro-3-Methoxyphenyl)Cyclobutan-1-Amine (CAS No: 1314714-21-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.